Cas no 1261758-69-3 (2-Chloro-4-methoxy-2'-(trifluoromethoxy)biphenyl)

• Product Name: 2-Chloro-4-methoxy-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261758-69-3
• MF: C₁₄H₁₀ClF₃O₂
• MW: 302.676213741302
• CID: 4996707
• Update Time: 2025-05-19

2-Chloro-4-methoxy-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methoxy-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H10ClF3O2/c1-19-9-6-7-10(12(15)8-9)11-4-2-3-5-13(11)20-14(16,17)18/h2-8H,1H3
• InChI Key： HRSICASOLYAMDE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=CC=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 5.7
• Topological Polar Surface Area: 18.5

Additional information on 2-Chloro-4-methoxy-2'-(trifluoromethoxy)biphenyl

2-Chloro-4-methoxy-2'-(trifluoromethoxy)biphenyl: A Comprehensive Overview

2-Chloro-4-methoxy-2'-(trifluoromethoxy)biphenyl, also known by its CAS number 1261758-69-3, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The molecule features a chlorine atom at the 2-position, a methoxy group at the 4-position, and a trifluoromethoxy group at the 2'-position of the biphenyl system. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of 2-Chloro-4-methoxy-2'-(trifluoromethoxy)biphenyl involves a series of carefully controlled reactions, including nucleophilic substitution and coupling processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex aromatic compounds. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the biphenyl framework with high precision. These methods not only enhance the yield but also minimize the formation of undesired byproducts, making them highly suitable for large-scale production.

One of the most notable applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. The presence of electron-donating methoxy and trifluoromethoxy groups renders the molecule highly reactive towards various electrophilic substitutions. This property makes it an ideal candidate for designing bioactive molecules with potential therapeutic applications. Recent studies have highlighted its role in the development of novel anticancer agents, where its ability to modulate specific cellular pathways has shown promising results.

In addition to its pharmaceutical applications, 2-Chloro-4-methoxy-2'-(trifluoromethoxy)biphenyl has found utility in materials science. Its rigid biphenyl structure and electron-withdrawing substituents make it a valuable component in the synthesis of advanced polymers and organic semiconductors. For example, researchers have incorporated this compound into polymeric materials to enhance their thermal stability and electronic properties. These materials hold potential for use in next-generation electronic devices, such as flexible displays and organic light-emitting diodes (OLEDs).

The environmental impact of this compound has also been a subject of recent investigations. Studies have demonstrated that under certain conditions, 2-Chloro-4-methoxy-2'-(trifluoromethoxy)biphenyl undergoes biodegradation via enzymatic pathways, reducing its persistence in natural ecosystems. However, further research is required to fully understand its long-term environmental fate and assess its safety for industrial applications.

In conclusion, 2-Chloro-4-methoxy-2'-(trifluoromethoxy)biphenyl stands as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and material science, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field of organic chemistry.